3-Formylamino-2-hydroxy-benzoic Acid Methyl Ester

• CAS No.: 99358-22-2
• Molecular Formula: C9H9NO4
• Molecular Weight: 195.17 g/mol
• IUPAC Name: methyl 3-formamido-2-hydroxybenzoate
• InChI: InChI=1S/C9H9NO4/c1-14-9(13)6-3-2-4-7(8(6)12)10-5-11/h2-5,12H,1H3,(H,10,11)
• InChI Key: IVZHVURLFFLICH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC=C1)NC=O)O

Description

3-Formylamino-2-hydroxy-benzoic Acid Methyl Ester is a useful research compound. Its molecular formula is C9H9NO4 and its molecular weight is 195.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl-3-aminosalicylate (3.34 grams, 20 mmol) in concentrated formic acid (20 mL) was added solid sodium formate (1.36 grams, 20 mmol, 1 eq.) and the resulting suspension stirred under reflux for 2 hours. The precipitate was filtered at room temperature and washed with water until neutral. After drying on air, 3.595 grams (92%) light brown crystals were collected. M+196, M−194.